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Compound of Interest

2-Methylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No. B107400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
methylcyclohexanecarboxylic acid, a key intermediate in various chemical syntheses. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in the field of drug development, offering meticulously compiled data, detailed
experimental protocols, and a logical workflow for isomer separation.

Core Physical Properties

2-Methylcyclohexanecarboxylic acid, with the chemical formula CsH1402, exists as a mixture
of cis and trans isomers. The physical properties can vary between the isomeric mixture and
the individual stereoisomers. The data presented below has been aggregated from various
chemical and scientific sources.

Quantitative Data Summary

The following tables summarize the key physical properties for the mixture of cis and trans
isomers, as well as for the individual cis and trans isomers where data is available.

Table 1: Physical Properties of 2-Methylcyclohexanecarboxylic Acid (Mixture of Cis and
Trans Isomers)
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Property Value Reference
CAS Number 56586-13-1 [1]
Molecular Weight 142.20 g/mol [1][2]
Appearance Liquid [1]

Boiling Point 241-242 °C at 746 mmHg [11[3]
Density 1.009 g/mL at 25 °C [1][3]
Refractive Index n20/D 1.4633 [11[3]

Flash Point 82 °C (closed cup) [1]

Table 2: Physical Properties of cis-2-Methylcyclohexanecarboxylic Acid

Property Value Reference

CAS Number 7076-91-7 [4]

Molecular Weight 142.20 g/mol [4]
cis-(1S,2R)-2-

IUPAC Name methylcyclohexane-1- [4]

carboxylic acid

Table 3: Physical Properties of trans-2-Methylcyclohexanecarboxylic Acid

Property Value Reference
CAS Number 15177-62-5 [5]
Molecular Weight 142.20 g/mol [5]

(1R,2R)-2-methylcyclohexane-
IUPAC Name o [5]
1-carboxylic acid

Experimental Protocols
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This section details the methodologies for determining the key physical properties of 2-
methylcyclohexanecarboxylic acid and a protocol for the separation of its cis and trans
isomers.

Determination of Boiling Point

The boiling point of liquid 2-methylcyclohexanecarboxylic acid can be determined using a
distillation apparatus.

Methodology:

A small quantity of the liquid is placed in a distillation flask with a few boiling chips.

e The flask is fitted with a condenser and a thermometer, ensuring the thermometer bulb is
positioned just below the side arm of the distillation head to accurately measure the
temperature of the vapor.

o The flask is gently heated.

e The temperature is recorded when the liquid is boiling and a steady stream of condensate is
observed. This temperature is the boiling point.

Determination of Density

The density of liquid 2-methylcyclohexanecarboxylic acid can be determined using a
pycnometer or a graduated cylinder and a balance.

Methodology (using a graduated cylinder):

e An empty, dry graduated cylinder is weighed.

¢ A known volume of the liquid is added to the graduated cylinder.
o The graduated cylinder containing the liquid is reweighed.

e The density is calculated by dividing the mass of the liquid (final weight minus initial weight)
by its volume.
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Determination of Melting Point (for solid isomers)

For solid isomers of 2-methylcyclohexanecarboxylic acid, the melting point can be
determined using a capillary melting point apparatus.

Methodology:

A small amount of the finely powdered solid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range from which the solid begins to melt until it is completely liquid is
recorded as the melting point range.

Separation of cis- and trans-2-
Methylcyclohexanecarboxylic Acid Isomers

The separation of the cis and trans isomers can be achieved through epimerization of the cis
isomer to the more stable trans isomer, followed by isolation.

Methodology:

A mixture of cis- and trans-2-methylcyclohexanecarboxylic acid is heated with potassium
hydroxide in a suitable solvent (e.g., Shellsol 71 with water and methanol).

e The mixture is heated to 180-190 °C for approximately 24 hours, during which water is
distilled off. This process promotes the epimerization of the cis isomer to the trans isomer.

e The reaction mixture is then cooled.

o Water and methanol are added to the cooled mixture, which is then allowed to stand for
phase separation.

e The lower phase (methanol/water) is collected and cooled to 0-5 °C.
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» Concentrated hydrochloric acid is added dropwise to the cooled solution to precipitate the
trans-2-methylcyclohexanecarboxylic acid.

» The precipitated crystals are filtered, washed with water, and dried to yield the purified trans
isomer.

» Further purification can be achieved by recrystallization from a solvent such as petroleum
ether.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the separation of cis- and trans-
2-methylcyclohexanecarboxylic acid isomers.

Click to download full resolution via product page

Caption: Workflow for the separation of trans-2-methylcyclohexanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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